Cas no 854432-02-3 (4-bromo-3,3-dimethyl-butyric acid ethyl ester)

4-bromo-3,3-dimethyl-butyric acid ethyl ester structure
854432-02-3 structure
Product name:4-bromo-3,3-dimethyl-butyric acid ethyl ester
CAS No:854432-02-3
MF:C8H15BrO2
MW:223.107502222061
CID:3038352
PubChem ID:88776165

4-bromo-3,3-dimethyl-butyric acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-3,3-dimethyl-butyric acid ethyl ester
    • 4-Brom-3,3-dimethyl-buttersaeure-aethylester;γ-Brom-β.β-dimethyl-buttersaeure-aethylester;
    • 854432-02-3
    • SCHEMBL20751807
    • Ethyl 4-bromo-3,3-dimethylbutanoate
    • Inchi: InChI=1S/C8H15BrO2/c1-4-11-7(10)5-8(2,3)6-9/h4-6H2,1-3H3
    • InChI Key: WMXZMFVRCGQPMJ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 222.02600
  • Monoisotopic Mass: 222.02554Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.36070

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